Cas no 2229383-88-2 (tert-butyl N-3-amino-2-methyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-methyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)propylcarbamate
• CAS No: 2229383-88-2
• MF: C₁₂H₂₃N₅O₂
• MW: 269.343322038651
• CID: 6613663
• PubChem ID: 165651371
• Update Time: 2025-06-30

tert-butyl N-3-amino-2-methyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-methyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)propylcarbamate
• EN300-1882024
• tert-butyl N-[3-amino-2-methyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)propyl]carbamate
• 2229383-88-2

• Inchi： 1S/C12H23N5O2/c1-11(2,3)19-10(18)14-8-12(4,7-13)9-6-15-16-17(9)5/h6H,7-8,13H2,1-5H3,(H,14,18)
• InChI Key： JJIMUNSHLRUTCL-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C1=CN=NN1C)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 269.18517499g/mol
• Monoisotopic Mass: 269.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 95.1Ų

Additional information on tert-butyl N-3-amino-2-methyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)propylcarbamate

Professional Introduction to Compound with CAS No. 2229383-88-2 and Product Name: *Tert-butyl N-3-amino-2-methyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)propylcarbamate*

Compound with the CAS number 2229383-88-2 and the product name Tert-butyl N-3-amino-2-methyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)propylcarbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The intricate arrangement of functional groups within its molecular framework suggests a high degree of specificity and reactivity, making it a valuable candidate for further exploration.

The central structure of this compound revolves around a carbamate moiety attached to a propyl chain, which is further modified by the presence of a tert-butyl group at the nitrogen atom. This configuration not only imparts stability to the molecule but also enhances its solubility in various organic solvents, facilitating its use in synthetic protocols. The propyl chain itself is substituted with a 1-methyl-1H-1,2,3-triazol-5-yl group, a moiety known for its ability to enhance binding affinity and metabolic stability in pharmaceutical compounds.

Recent research has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The 1-methyl-1H-1,2,3-triazol-5-yl group in this compound is particularly noteworthy, as it has been shown to improve the bioavailability and target specificity of various drug candidates. Studies have demonstrated that such triazolic structures can act as effective scaffolds for designing molecules with enhanced pharmacological properties. The incorporation of this group into the compound under discussion suggests that it may exhibit promising activities against a range of biological targets.

In addition to its heterocyclic component, the presence of an amino group at the 3-position of the propyl chain adds another layer of functionality to the molecule. Amino groups are well-known for their role in hydrogen bonding and interactions with biological targets, making them crucial for designing molecules with high affinity and selectivity. The combination of these functional groups within the molecular structure of this compound suggests that it may possess multiple points of interaction with biological systems, potentially leading to synergistic effects in therapeutic applications.

The tert-butyl group at the nitrogen atom of the carbamate moiety further contributes to the stability and reactivity of the compound. Tert-butyl groups are often used in organic synthesis to protect reactive sites and enhance metabolic stability. In this context, the tert-butyl group may serve to shield the carbamate functionality from unwanted side reactions while maintaining its reactivity towards desired transformations. This dual functionality makes the compound a versatile tool for synthetic chemists working on complex molecular architectures.

Current research trends in pharmaceutical chemistry emphasize the development of multifunctional compounds that can address multiple targets or pathways simultaneously. The compound under discussion exhibits several features that make it a candidate for such multifunctional drug design strategies. The presence of both heterocyclic and amino functional groups provides multiple interaction points with biological targets, while the tert-butyl group enhances overall stability and solubility. These characteristics make it an attractive candidate for further investigation in drug discovery programs.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of each functional group must be carefully controlled to avoid unwanted side reactions or degradation products. Advances in synthetic methodologies have made it possible to construct complex molecular structures with increasing precision and efficiency. Techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in facilitating these synthetic routes.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. The unique combination of functional groups makes it a versatile building block for designing molecules with tailored properties. For instance, modifications to the heterocyclic moiety could lead to compounds with enhanced biological activity or improved environmental compatibility. Such versatility underscores the importance of investing in fundamental research to explore new chemical entities like this one.

In conclusion, Compound with CAS No. 2229383-88-2 and product name *Tert-butyl N-3-amino-2-methyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)propylcarbamate* represents a significant advancement in chemical research with potential applications across multiple fields. Its complex molecular structure and diverse functional groups make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in developing innovative solutions to global challenges.